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Mass Spectra Comparison at a Glance

The table below summarizes the key mass spectral differences that allow researchers to distinguish between

these structural isomers.

Molecular Base Major Primary
Molecular ) ) )
Compound Formula Weight Peak Fragmentation Fragmentation
(M+.) (m/z) (m/z) Mechanism
1-Methoxybutane  CsH120 88 45 45, 29, 27 Loss of a propyl
[1] radical (CsH7¢) via a-
cleavage [1].
2-Methoxy-2- CsH120 88 73 73,57 Loss of a methyl
methylpropane radical (CHse) via a-
(1] cleavage [1].

Interpreting the Fragmentation Patterns
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The different structures of these isomers lead to distinct and predictable fragmentation pathways in mass

spectrometry.

¢ 1-Methoxybutane (CHs-CH2-CH2-CH2-O-CH3): As a straight-chain ether, the dominant
fragmentation occurs through a-cleavage next to the oxygen atom. The most favorable cleavage is the
loss of a propyl radical (C3H7e, mass 43) from the butyl chain. This results in a stable oxocarbenium
ion, CH2=0%*-CHs, which appears at m/z 45 and is the base peak [1]. Other common fragments

include ions from the loss of an ethyl group (m/z 59) and smaller hydrocarbon fragments.

e 2-Methoxy-2-methylpropane ((CH3)3C-O-CHs): This highly branched ether, also known as MTBE,
fragments differently. The most stable fragment is formed by the loss of a methyl radical (CHse, mass
15) from one of the three equivalent methyl groups on the tertiary carbon. This results in a tertiary

carbocation, (CH3)2C*-O-CH3s, at m/z 73, which is the base peak [1].

The following diagram illustrates the primary fragmentation pathways for each compound:

Molecular lon (C5H120++)
m/z 88

Pathway 1 Pathway 2

1-Methoxybutane
Key Fragment
m/z 45 (Base Peak)

Fragmentation Mechanism:
a-cleavage, loss of CH3+ (Methyl radical)

Fragmentation Mechanism:

a-cleavage, loss of C3H7+ (Propyl radical)

Click to download full resolution via product page

General Principles of Mass Spectrometry for Ethers

For researchers interpreting spectra, the following principles are helpful:
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¢ lonization Potential: Lone pairs on oxygen atoms make ethers relatively easy to ionize in a mass
spectrometer, forming molecular ions (M+e) [2].

¢ Fragmentation Stability: Fragmentation tends to proceed in pathways that generate the most stable
carbocations. Tertiary carbocations are more stable than secondary or primary ones, influencing the
dominant fragments [2].

e Common Fragments: For ethers, look for peaks resulting from a-cleavage (cleavage next to the
oxygen) and common alkyl losses like M-15 (loss of CHs) and M-29 (loss of CzHs) [2].

Experimental Protocol Considerations

While detailed step-by-step protocols are not provided in the search results, the general experimental

approach for such an analysis would involve:

e Sample Introduction: The pure liquid ether sample is vaporized and introduced into the mass
spectrometer.

¢ lonization: Molecules are ionized by electron ionization (El) at 70 eV, a standard method that
produces molecular ions and promotes reproducible fragmentation [3].

e Mass Analysis: The resulting positively charged ions are separated based on their mass-to-charge
ratio (m/z), typically using a quadrupole or magnetic sector mass analyzer.

o Data Interpretation: The spectrum is interpreted by identifying the molecular ion and key fragment
ions. The critical step is comparing the observed base peak and major fragments against known
standards or predictive rules to identify the isomer.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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